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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying

the dissipation kinetics of Kresoxim-methyl, a broad-spectrum strobilurin fungicide.

Understanding the environmental fate and persistence of this fungicide is crucial for assessing

its ecological impact and ensuring food safety.

Kresoxim-methyl acts by inhibiting mitochondrial respiration in fungi, specifically by blocking

electron transfer at the Quinone 'outside' (Qo) site of the cytochrome bc1 complex, which

ultimately disrupts the production of ATP.[1][2][3][4][5][6][7] Its dissipation in the environment is

influenced by various factors including soil type, pH, temperature, moisture, and microbial

activity.[8]

I. Quantitative Data Summary
The dissipation of Kresoxim-methyl is often described by first-order kinetics, and its

persistence is typically reported as a half-life (DT₅₀), the time required for 50% of the initial

concentration to dissipate.[4][9][10][11] The following tables summarize the dissipation kinetics

of Kresoxim-methyl in different environmental matrices as reported in various studies.

Table 1: Dissipation Half-Life (DT₅₀) of Kresoxim-methyl in Soil
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Soil Type DT₅₀ (days) Conditions Reference(s)

Various Agricultural

Soils
< 3 Aerobic and anaerobic [1][3]

Loam 8 - 38

Field study (combined

with metabolite

490M1)

[2]

Inceptisol 0.9 - [12]

Ultisol 1.5 - [12]

Banana Field Soil 5.5 - 6.5 Field study [4]

Ginseng Field Soil 6.3 - 8.0 Field study [13]

Cucumber

Greenhouse Soil
~8 Greenhouse study [14][15]

Table 2: Dissipation Half-Life (DT₅₀) of Kresoxim-methyl in Water

Water Type DT₅₀ (days) Conditions Reference(s)

pH 5 875 Hydrolysis study [2]

pH 7 34 Hydrolysis study [2]

pH 9 0.29 - 0.5 Hydrolysis study [2][16]

Surface Water 10.3 hours Photolysis study [17]

Acidic Water (pH 4) 4.91 Sunlight [6]

Neutral Water (pH 7) 4.55 Sunlight [6]

Basic Water (pH 9) 3.28 Sunlight [6]

Table 3: Dissipation Half-Life (DT₅₀) of Kresoxim-methyl in Plants
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Plant DT₅₀ (days) Conditions Reference(s)

Rice 1.8 - 6.0 Field study [9][18]

Banana 4.8 - 5.7 Field study [4]

Strawberry 6.2 - 6.9 Field study [5]

Ginseng (root) 7.1 - 10.7 Field study [13]

Ginseng (stem) 6.8 - 8.0 Field study [13]

Ginseng (leaf) 5.3 - 8.5 Field study [13]

Cucumber ~6.5 Greenhouse study [14][15]

Grapes 10 - 18 Field study

II. Experimental Protocols
The following are detailed protocols for conducting dissipation studies of Kresoxim-methyl in
soil, water, and plants.

A. Protocol for Soil Dissipation Study
This protocol is designed to assess the dissipation rate of Kresoxim-methyl in soil under

laboratory or field conditions.

1. Materials and Reagents

Kresoxim-methyl analytical standard (purity >98%)

Organic solvents (HPLC or pesticide residue grade): acetonitrile, acetone, hexane

Purified water (e.g., Milli-Q)

Anhydrous sodium sulfate

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Analytical balance, vortex mixer, centrifuge, rotary evaporator
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Gas Chromatograph with Mass Spectrometric detector (GC-MS) or High-Performance Liquid

Chromatograph with tandem Mass Spectrometric detector (HPLC-MS/MS)

2. Experimental Procedure

Soil Collection and Characterization: Collect soil from the desired location, removing large

debris. Characterize the soil for properties such as pH, organic matter content, and texture.

Spiking: Weigh 50 g of soil into individual containers. Prepare a stock solution of Kresoxim-
methyl in a suitable solvent (e.g., acetonitrile). Spike the soil samples with the stock solution

to achieve the desired initial concentration.[19] Allow the solvent to evaporate completely.

Incubation: Incubate the spiked soil samples under controlled conditions of temperature and

moisture. For field studies, apply Kresoxim-methyl to designated plots.[20]

Sampling: Collect soil samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, 28

days). Store samples at -20°C until analysis.[4]

Extraction:

To a 10 g subsample of soil, add 20 mL of acetonitrile.

Vortex vigorously for 2 minutes.

Centrifuge at 4000 rpm for 5 minutes.

Collect the supernatant. Repeat the extraction twice more and combine the supernatants.

Cleanup:

Concentrate the combined extract using a rotary evaporator.

Re-dissolve the residue in a suitable solvent and perform a cleanup step using SPE

cartridges to remove interfering substances.

Analysis:
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Analyze the cleaned extract using GC-MS or HPLC-MS/MS to quantify the concentration

of Kresoxim-methyl.[4][5][13]

Data Analysis:

Plot the concentration of Kresoxim-methyl against time.

Calculate the dissipation rate constant (k) and the half-life (DT₅₀) using the first-order

kinetic model: Cₜ = C₀e⁻ᵏᵗ, where Cₜ is the concentration at time t, and C₀ is the initial

concentration. The half-life is calculated as DT₅₀ = ln(2)/k.[4]

B. Protocol for Water Dissipation (Hydrolysis and
Photolysis) Study
This protocol outlines the procedure to determine the abiotic degradation of Kresoxim-methyl
in water.

1. Materials and Reagents

Kresoxim-methyl analytical standard

Sterile buffered solutions (pH 4, 7, and 9)

Organic solvents (acetonitrile, methanol)

HPLC or LC-MS/MS system

Photoreactor with a light source simulating sunlight (for photolysis study)

2. Experimental Procedure

Preparation of Test Solutions: Prepare aqueous solutions of Kresoxim-methyl in the sterile

buffered solutions at a known concentration.

Incubation:

Hydrolysis: Incubate the test solutions in the dark at a constant temperature (e.g., 25°C).
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Photolysis: Expose the test solutions to a continuous light source in a photoreactor.[17]

Include dark controls wrapped in aluminum foil.

Sampling: Collect aliquots of the solutions at specified time intervals.

Analysis: Directly analyze the water samples using HPLC or LC-MS/MS to determine the

concentration of Kresoxim-methyl.[21][22][23]

Data Analysis: Calculate the dissipation kinetics as described in the soil study protocol.

C. Protocol for Plant Dissipation Study
This protocol is for determining the dissipation rate of Kresoxim-methyl on and in plant

tissues.

1. Materials and Reagents

Kresoxim-methyl formulation

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction salts and sorbents

Organic solvents (acetonitrile)

Homogenizer, centrifuge

GC-MS/MS or LC-MS/MS system

2. Experimental Procedure

Application: Apply the Kresoxim-methyl formulation to the plants at the recommended

dosage.

Sampling: Collect representative plant samples (e.g., leaves, fruits) at various time points

after application.[9]

Sample Preparation:

Homogenize the plant samples.
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Weigh a representative subsample (e.g., 10 g) into a centrifuge tube.

Extraction (QuEChERS method):

Add 10 mL of acetonitrile and the QuEChERS extraction salts.

Shake vigorously for 1 minute.

Centrifuge at high speed.[9][18][24]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant and add it to a d-SPE tube containing sorbents to

remove interfering matrix components.

Vortex and centrifuge.

Analysis: Analyze the final extract using GC-MS/MS or LC-MS/MS.[9][18]

Data Analysis: Determine the dissipation kinetics as described in the soil study protocol.[9]

[12][14]

III. Visualizations
A. Signaling Pathway of Kresoxim-methyl's Fungicidal
Action
Caption: Mode of action of Kresoxim-methyl in fungal cells.

B. Experimental Workflow for Kresoxim-methyl
Dissipation Study

Phase 1: Experiment Setup Phase 2: Sample Processing Phase 3: Analysis & Data Interpretation

Matrix Selection
(Soil, Water, Plant)

Spiking/Application
of Kresoxim-methyl

Incubation/
Field Trial

Sampling at
Time Intervals Extraction Cleanup (SPE/d-SPE) Instrumental Analysis

(GC-MS/HPLC-MS/MS) Data Processing Kinetic Modeling
(DT50 Calculation)
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Click to download full resolution via product page

Caption: General workflow for a Kresoxim-methyl dissipation kinetics study.

C. Degradation Pathway of Kresoxim-methyl

Degradation Pathways
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Hydrolysis Oxidation Reduction Photoisomerization Ether Cleavage

Transformation Products
(e.g., Kresoxim-methyl acid)

Mineralization
(CO2, H2O)

Click to download full resolution via product page

Caption: Major degradation pathways of Kresoxim-methyl in the environment.[1][3][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3119233#protocols-for-studying-kresoxim-methyl-
dissipation-kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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